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Compound of Interest

Compound Name: Dbd-PZ

Cat. No.: B144234 Get Quote

Technical Support Center: Dbd-PZ Imaging
Important Notice: Based on our comprehensive review of current scientific literature and

resources, there is no established imaging technique known as "Dbd-PZ imaging." The term

"DBD-PZ" corresponds to a specific chemical compound, and it is possible that the query may

be based on a misunderstanding of terminology.

Understanding "DBD-PZ"
The acronym DBD-PZ stands for 4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-

benzoxadiazole. This compound is not associated with an imaging modality but is rather a

fluorescent labeling agent used in analytical chemistry.

Primary Application:

High-Performance Liquid Chromatography (HPLC): DBD-PZ is utilized as a derivatization

reagent in HPLC. It reacts with specific functional groups in target molecules, rendering them

fluorescent. This allows for highly sensitive detection and quantification of these molecules in

a sample.

Potential Sources of Confusion
The "PZ" in the user's query might also be mistakenly associated with other technical terms

found in different scientific fields:
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Pole-Zero (PZ) Compensation: In the context of gamma-ray spectroscopy, "PZ setting" or

"pole-zero compensation" is a crucial electronic adjustment in the signal processing chain to

prevent pulse distortion at high count rates, thereby improving the energy resolution of the

detector.[1]

PZ Medical: This is the name of a company that manufactures flat-panel detectors for

various medical and industrial imaging applications, including general radiography and

fluoroscopy.[2]

Troubleshooting Unsuccessful Searches for "Dbd-
PZ imaging"
If you have encountered the term "Dbd-PZ imaging" in your research, it is likely an error in

terminology. The following workflow can help you clarify the intended methodology.

Encountered the term
'Dbd-PZ imaging'

Verify the source of the term.
Is it from a publication,
protocol, or colleague?

Does the context involve
fluorescent labeling and

chromatography?

Analyze Context

Does the context involve
radiation detection and

spectroscopy?
No

The intended technique is likely
fluorescence detection in HPLC

using DBD-PZ as a label.

Yes

Does the context involve
X-ray detectors or medical

imaging hardware?
No

The intended concept is likely
Pole-Zero (PZ) compensation

in spectroscopy.

Yes

The reference may be to a product
from PZ Medical.

Yes

The term is likely erroneous.
Consult with the original source

for clarification.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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